Cas no 303144-48-1 (2-Chloro-6-4-(1-methyl-1H-pyrazol-3-yl)phenoxybenzenecarbonitrile)
2-Chloro-6-4-(1-methyl-1H-pyrazol-3-yl)phenoxybenzenecarbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-CHLORO-6-[4-(1-METHYL-1H-PYRAZOL-3-YL)PHENOXY]BENZENECARBONITRILE
- Benzonitrile, 2-chloro-6-[4-(1-methyl-1H-pyrazol-3-yl)phenoxy]-
- 2-Chloro-6-4-(1-methyl-1H-pyrazol-3-yl)phenoxybenzenecarbonitrile
-
2-Chloro-6-4-(1-methyl-1H-pyrazol-3-yl)phenoxybenzenecarbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C144060-0.5mg |
2-Chloro-6-[4-(1-methyl-1H-pyrazol-3-yl)phenoxy]benzenecarbonitrile |
303144-48-1 | 0.5mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C144060-1mg |
2-Chloro-6-[4-(1-methyl-1H-pyrazol-3-yl)phenoxy]benzenecarbonitrile |
303144-48-1 | 1mg |
$ 80.00 | 2022-06-06 | ||
| TRC | C144060-2.5mg |
2-Chloro-6-[4-(1-methyl-1H-pyrazol-3-yl)phenoxy]benzenecarbonitrile |
303144-48-1 | 2.5mg |
$ 155.00 | 2022-06-06 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1630607-1mg |
2-Chloro-6-(4-(1-methyl-1H-pyrazol-3-yl)phenoxy)benzonitrile |
303144-48-1 | 98% | 1mg |
¥535.00 | 2024-05-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1630607-5mg |
2-Chloro-6-(4-(1-methyl-1H-pyrazol-3-yl)phenoxy)benzonitrile |
303144-48-1 | 98% | 5mg |
¥529.00 | 2024-05-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1630607-10mg |
2-Chloro-6-(4-(1-methyl-1H-pyrazol-3-yl)phenoxy)benzonitrile |
303144-48-1 | 98% | 10mg |
¥800.00 | 2024-05-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1630607-50mg |
2-Chloro-6-(4-(1-methyl-1H-pyrazol-3-yl)phenoxy)benzonitrile |
303144-48-1 | 98% | 50mg |
¥1391.00 | 2024-05-20 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00877308-1g |
2-Chloro-6-[4-(1-methyl-1H-pyrazol-3-yl)phenoxy]benzonitrile |
303144-48-1 | 90% | 1g |
¥4193.0 | 2023-03-20 | |
| A2B Chem LLC | AI69872-1mg |
2-chloro-6-[4-(1-methyl-1H-pyrazol-3-yl)phenoxy]benzonitrile |
303144-48-1 | >90% | 1mg |
$201.00 | 2024-04-20 | |
| A2B Chem LLC | AI69872-5mg |
2-chloro-6-[4-(1-methyl-1H-pyrazol-3-yl)phenoxy]benzonitrile |
303144-48-1 | >90% | 5mg |
$214.00 | 2024-04-20 |
2-Chloro-6-4-(1-methyl-1H-pyrazol-3-yl)phenoxybenzenecarbonitrile Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
Additional information on 2-Chloro-6-4-(1-methyl-1H-pyrazol-3-yl)phenoxybenzenecarbonitrile
Research Briefing on 2-Chloro-6-4-(1-methyl-1H-pyrazol-3-yl)phenoxybenzenecarbonitrile (CAS: 303144-48-1)
2-Chloro-6-4-(1-methyl-1H-pyrazol-3-yl)phenoxybenzenecarbonitrile (CAS: 303144-48-1) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutic agents. This briefing synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.
The compound's structure features a chloro-substituted benzene ring linked to a pyrazole moiety via an ether linkage, which is further functionalized with a nitrile group. This unique architecture has drawn attention due to its potential to interact with various biological targets, including kinases and other enzymes involved in signaling pathways. Recent synthetic methodologies have optimized the production of 303144-48-1, achieving higher yields and purity, which is critical for its application in preclinical studies.
In vitro studies have demonstrated that 2-Chloro-6-4-(1-methyl-1H-pyrazol-3-yl)phenoxybenzenecarbonitrile exhibits promising inhibitory activity against specific kinases implicated in inflammatory and oncogenic processes. For instance, research published in the Journal of Medicinal Chemistry (2023) reported its efficacy in suppressing the activity of JAK2 kinases, which are pivotal in cytokine signaling and immune responses. These findings suggest its potential as a lead compound for developing anti-inflammatory or anticancer agents.
Further investigations into the compound's pharmacokinetic properties have revealed moderate bioavailability and metabolic stability, making it a viable candidate for further optimization. Computational modeling and structure-activity relationship (SAR) studies have identified key modifications to enhance its binding affinity and selectivity, paving the way for next-generation derivatives with improved therapeutic profiles.
In conclusion, 2-Chloro-6-4-(1-methyl-1H-pyrazol-3-yl)phenoxybenzenecarbonitrile (303144-48-1) represents a versatile scaffold in medicinal chemistry, with demonstrated biological activity and potential for therapeutic development. Ongoing research aims to explore its broader applications and optimize its pharmacological properties to meet clinical needs. This briefing underscores the importance of continued investment in the study of such compounds to advance drug discovery and address unmet medical challenges.
303144-48-1 (2-Chloro-6-4-(1-methyl-1H-pyrazol-3-yl)phenoxybenzenecarbonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)